molecular formula C11H9BrN2 B8708914 2-Bromo-6-(4-methylphenyl)pyrazine

2-Bromo-6-(4-methylphenyl)pyrazine

Cat. No.: B8708914
M. Wt: 249.11 g/mol
InChI Key: CGCKXIMIKJDOAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-6-(4-methylphenyl)pyrazine is a useful research compound. Its molecular formula is C11H9BrN2 and its molecular weight is 249.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrN2

Molecular Weight

249.11 g/mol

IUPAC Name

2-bromo-6-(4-methylphenyl)pyrazine

InChI

InChI=1S/C11H9BrN2/c1-8-2-4-9(5-3-8)10-6-13-7-11(12)14-10/h2-7H,1H3

InChI Key

CGCKXIMIKJDOAG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CN=CC(=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask containing 2-chloro-6-(4-methylphenyl)pyrazine (2.5 g, 12.3 mmol), was added phosphorus tribromide (20 mL) and the mixture heated at reflux for 6 h under nitrogen. The reaction mixture was cooled to room temperature prior to pouring carefully into iced water (600 mL). The resulting solution was adjusted to pH 6–7 using aqueous ammonia and extracted with Et2O (2×250 mL). The organic solution was dried (MgSO4) and the solvent removed in vacuo to afford the title compound as a white solid (2.32 g).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
600 mL
Type
solvent
Reaction Step Four

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